Cas no 1803854-06-9 (2-Ethoxy-6-nitropyridine)

• Product Name: 2-Ethoxy-6-nitropyridine
• CAS No: 1803854-06-9
• MF: C₇H₈N₂O₃
• MW: 168.15002155304
• CID: 4905057
• Update Time: 2025-10-24

2-Ethoxy-6-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 2-Ethoxy-6-nitropyridine

• Inchi： 1S/C7H8N2O3/c1-2-12-7-5-3-4-6(8-7)9(10)11/h3-5H,2H2,1H3
• InChI Key： BTJJDLBZDPUBRB-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC=C([N+](=O)[O-])N=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 157
• XLogP3: 1.8
• Topological Polar Surface Area: 67.9

Additional information on 2-Ethoxy-6-nitropyridine

2-Ethoxy-6-nitropyridine (CAS No. 1803854-06-9): An Overview of Its Synthesis, Applications, and Recent Research

2-Ethoxy-6-nitropyridine (CAS No. 1803854-06-9) is a versatile organic compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound is characterized by its unique structure, which includes a nitro group and an ethoxy substituent on a pyridine ring. The combination of these functional groups imparts specific chemical properties that make 2-Ethoxy-6-nitropyridine a valuable intermediate in various chemical processes.

The synthesis of 2-Ethoxy-6-nitropyridine typically involves a multi-step process that begins with the preparation of a suitable pyridine derivative. One common approach is to start with 2-chloro-6-nitropyridine, which can be synthesized through the nitration of 2-chloropyridine. The chloro group is then replaced with an ethoxy group via a nucleophilic substitution reaction. This method ensures high yields and purity, making it suitable for both laboratory-scale and industrial applications.

In the realm of medicinal chemistry, 2-Ethoxy-6-nitropyridine has shown promise as a building block for the development of novel pharmaceuticals. Its nitro group can be reduced to an amino group, which can further undergo various transformations to yield compounds with diverse biological activities. For instance, recent studies have explored the use of 2-Ethoxy-6-nitropyridine-derived compounds in the treatment of neurodegenerative diseases and cancer. These compounds exhibit potent anti-inflammatory and antioxidant properties, which are crucial for their therapeutic efficacy.

Beyond its applications in drug discovery, 2-Ethoxy-6-nitropyridine has also found utility in materials science. The presence of the nitro group and the aromatic pyridine ring makes it an excellent candidate for the synthesis of advanced materials such as polymers and dyes. For example, researchers have utilized 2-Ethoxy-6-nitropyridine as a monomer in the preparation of conjugated polymers with tunable electronic properties. These polymers have potential applications in organic electronics, including organic light-emitting diodes (OLEDs) and photovoltaic devices.

The environmental impact of chemical compounds is an increasingly important consideration in their development and application. Studies on the environmental fate and toxicity of 2-Ethoxy-6-nitropyridine have shown that it is relatively stable under ambient conditions but can be biodegraded under certain microbial conditions. This characteristic makes it less likely to persist in the environment, reducing its potential ecological impact.

In terms of safety and handling, 2-Ethoxy-6-nitropyridine should be managed with standard laboratory precautions due to its reactivity and potential health hazards. It is recommended to handle this compound in a well-ventilated area and to use appropriate personal protective equipment (PPE) such as gloves and safety goggles.

The ongoing research on 2-Ethoxy-6-nitropyridine continues to expand its applications across multiple disciplines. Recent advancements in synthetic methodologies have improved the efficiency and scalability of its production, making it more accessible for both academic and industrial use. Additionally, computational tools such as molecular dynamics simulations and quantum chemistry calculations are being employed to predict the behavior of 2-Ethoxy-6-nitropyridine-based compounds under various conditions, further enhancing our understanding of their properties.

In conclusion, 2-Ethoxy-6-nitropyridine (CAS No. 1803854-06-9) is a multifaceted compound with significant potential in organic synthesis, medicinal chemistry, and materials science. Its unique chemical structure and versatile reactivity make it an invaluable intermediate for the development of novel pharmaceuticals and advanced materials. As research in these areas continues to advance, the importance of 2-Ethoxy-6-nitropyridine is likely to grow, driving further innovation and discovery.